Cas no 15935-94-1 (Allylidenetriphenylphosphorane)

Allylidenetriphenylphosphorane structure

15935-94-1 structure

Product Name:Allylidenetriphenylphosphorane

CAS No:15935-94-1

Molecular Formula:C₂₁H₁₉P

Molecular Weight:302.34936

CID:50263

PubChem ID:498098

Allylidenetriphenylphosphorane Properties

Names and Identifiers

- Allylidenetriphenylphosphorane
- Triphenyl-2-propenylidenephosphorane
- Allylenetriphenylphosphorane
- Triphenylpropenylidenephosphorane
- Vinylmethylenetriphenylphosphorane
- allylidene(triphenyl)-$l^{5}-phosphane
- Phosphonium, allyltriphenyl-
- triphenyl(prop-2-enylidene)-lambda5-phosphane
- SCHEMBL7153777
- Triphenyl(prop-2-en-1-ylidene)-lambda~5~-phosphane
- Allyltriphenylphosphonium-
- Allylidenetriphenyl-l5-phosphane
- DTXSID10333290
- 15935-94-1
- InChIKey： KTXDDSBSRMDZLM-UHFFFAOYSA-N
- Inchi： 1S/C21H19P/c1-2-18-22(19-12-6-3-7-13-19,20-14-8-4-9-15-20)21-16-10-5-11-17-21/h2-18H,1H2
- SMILES： C(=P(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)C=C

Computed Properties

Exact Mass: 302.12257
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 4
Monoisotopic Mass: 302.122437604g/mol
Heavy Atom Count: 22
Complexity: 338
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0
Density: 1.09

Allylidenetriphenylphosphorane Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
TRC	A552603-5mg	Allylidenetriphenylphosphorane	15935-94-1		5mg	$ 50.00	2022-06-08

Allylidenetriphenylphosphorane Related Literature

1. The synthesis of leukotrienes: a new class of biologically active compounds including SRS-A

John Ackroyd,Feodor Scheinmann Chem. Soc. Rev. 1982 11 321
2. Asymmetric synthesis of (+)-loline, a pyrrolizidine alkaloid from rye grass and tall fescue

Paul R. Blakemore,Sung-Kee Kim,Volker K. Schulze,James D. White,Alexandre F. T. Yokochi J. Chem. Soc. Perkin Trans. 1 2001 1831
3. 520. Constituents of cigarette smoke. Part IX. The pyrolysis of polyenes and the formation of aromatic hydrocarbons

F. S. Edmunds,R. A. W. Johnstone J. Chem. Soc. 1965 2892
4. Intramolecular Diels–Alder reaction of 1-ethoxycarbonyl-4-alkenylcyclopentadienes

Yuichiro Himeda,Kazuhisa Hiratani,Minoru Hatanaka,Ikuo Ueda J. Chem. Soc. Chem. Commun. 1992 1684
5. Aqueous cycloaddition using glyco-organic substrates. Facial stereoselectivity in Diels–Alder reactions of a chiral diene derived from D-glyceraldehyde

André Lubineau,Jacques Augé,Nadège Lubin J. Chem. Soc. Perkin Trans. 1 1990 3011
6. Calciferol and its relatives. Part I. The synthesis of a model conjugated semicyclic triene

I. T. Harrison,B. Lythgoe,S. Trippett J. Chem. Soc. 1955 4016
7. Heterocycles from ylides. Part III. Reactivity of allylic phosphonium ylides with 1,3-dipoles

Piero Dalla Croce,Donato Pocar J. Chem. Soc. Perkin Trans. 1 1976 619
8. Convenient synthesis of substituted cyclopentenones via [3?+?2] annulation of allylidenetriphenylphosphorane with 1,2-diacylethylenes: application to synthesis of (±)-methyl dehydrojasmonate

Yuichiro Himeda,Yasuhiro Tanaka,Ikuo Ueda,Minoru Hatanaka J. Chem. Soc. Perkin Trans. 1 1998 1389
9. Novel one-pot synthesis of 1-iodo-1-trimethylsilyl 1,3-dienes

Yanchang Shen,Tielin Wang,Wei Xia J. Chem. Soc. Perkin Trans. 1 1993 389